Cas no 226571-97-7 (3-Azabicyclo[3.1.0]hexan-2-one,5-methyl-1-(1-methylethyl)-)

3-Azabicyclo[3.1.0]hexan-2-one,5-methyl-1-(1-methylethyl)- structure
226571-97-7 structure
Product Name:3-Azabicyclo[3.1.0]hexan-2-one,5-methyl-1-(1-methylethyl)-
CAS No:226571-97-7
MF:C9H15NO
MW:153.221502542496
CID:244837
Update Time:2024-01-26

3-Azabicyclo[3.1.0]hexan-2-one,5-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexan-2-one,5-methyl-1-(1-methylethyl)-
    • 3-Azabicyclo[3.1.0]hexan-2-one,5-methyl-1-(1-methylethyl)-(9CI)
    • 3-Azabicyclo[3.1.0]hexan-2-one, 5-methyl-1-(1-methylethyl)-
    • Inchi: 1S/C9H15NO/c1-6(2)9-4-8(9,3)5-10-7(9)11/h6H,4-5H2,1-3H3,(H,10,11)
    • InChI Key: VNLYMXDMSKITRN-UHFFFAOYSA-N
    • SMILES: C12(C(C)C)C(C)(C1)CNC2=O

Computed Properties

  • Exact Mass: 153.11545
  • Monoisotopic Mass: 153.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.081±0.06 g/cm3(Predicted)
  • Boiling Point: 261.8±9.0 °C(Predicted)
  • PSA: 29.1
  • pka: 16.61±0.60(Predicted)
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